Cas no 518044-32-1 (Tert-butyl 1-hydroxy-3,6,9,12-tetraoxapentadecan-15-oate)

Hydroxy-peg4- (CH2) 2-boc is an ADC linker for the synthesis of antibody conjugated active molecules (ADCs). Hydroxy-peg4- (CH2) 2-boc is derived from patent wo2004008101a2 (compound 191) Hydro-peg4- (CH2) 2-boc can also be used as a protac linker for the synthesis of protac

Tert-butyl 1-hydroxy-3,6,9,12-tetraoxapentadecan-15-oate structure

518044-32-1 structure

Product Name:Tert-butyl 1-hydroxy-3,6,9,12-tetraoxapentadecan-15-oate

CAS No:518044-32-1

Molecular Formula:C₁₅H₃₀O₇

Molecular Weight:322.3945

MDL:MFCD11041117

CID:361344

PubChem ID:11174684

Tert-butyl 1-hydroxy-3,6,9,12-tetraoxapentadecan-15-oate Properties

Names and Identifiers

- 3,6,9,12-Tetraoxapentadecan-15-oic acid, 1-hydroxy-, 1,1-dimethylethylester
- HO-dPEG(4)-CO-OtBu
- HO-PEG4-CH2CH2COOtBu
- Hydroxy-PEG4-t-butyl ester
- tert-Butyl-1-hydroxy-3,6,9,12-tetraoxapentadecan-15-oate
- HO-PEG4-CO-OtBu
- tert-Butyl 1-Hydroxy-3,6,9,12-tetraoxapentadecan-15-oate
- HO-PEG4 tert-Butyl Ester
- 1-Hydroxy-3,6,9,12-tetraoxapentadecan-15-oic Acid tert-Butyl Ester
- Hydroxy-PEG4-t-butly ester
- Tert-butyl 3-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]propanoate
- BIPG1450
- FJRDXEGYAVAMLB-UHFFFAOYSA-N
- AK601805
- SY122495
- Hydroxy-PEG4-(CH2)2-Boc
- AMY4544
- ZB0979
- AS-54494
- s10685
- MFCD11041117
- B5901
- HO-PEG4-t-butyl ester
- TERT-BUTYL1-HYDROXY-3,6,9,12-TETRAOXAPENTADECAN-15-OATE
- PEG5-Carboxylic Acid tert-Butyl Ester
- OH-PEG4-TBA
- SCHEMBL722740
- 15-HYDROXY-4,7,10,13-TETRAOXA-PENTADECANOIC ACID T-BUTYL ESTER
- A901384
- CS-0096865
- t-Butyl 3-Hydroxy(PEG4)propoinate
- LCZC846
- AKOS030213480
- OH-PEG4-CH2CH2COOtBu
- tert-butyl 3-(2-{2-[2-(2-hydroxy-ethoxy)-ethoxy]-ethoxy}-ethoxy)propanoate;tert-Butyl 1-Hydroxy-3,6,9,12-tetraoxapentadecan-15-oate
- 518044-32-1
- 15-Hydroxy-4,7,10,13-tetraoxapentadecanoic acid tert-butyl ester
- HY-W039178
- EN300-305340
- C15H30O7
- BP-20402
- LCZC847
- TERT-BUTYL 1-HYDROXY-3,6,9,12-TETRAOXAPENTADECAN-15-OATE
- HO-DPEG(4)-CO-OTBU
- DA-74354
- +Expand
- MDL： MFCD11041117
- InChIKey： FJRDXEGYAVAMLB-UHFFFAOYSA-N
- Inchi： 1S/C15H30O7/c1-15(2,3)22-14(17)4-6-18-8-10-20-12-13-21-11-9-19-7-5-16/h16H,4-13H2,1-3H3
- SMILES： O(C(C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])O[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

Exact Mass: 322.19915329 g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 16
Monoisotopic Mass: 322.19915329 g/mol
Heavy Atom Count: 22
Complexity: 263
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.2
Topological Polar Surface Area: 83.4
Molecular Weight: 322.39

Experimental Properties

Refractive Index: n/D 1.4492
Boiling Point: 406.8±35.0 °C at 760 mmHg
Melting Point: No data available
Flash Point: 135.8±19.4 °C
Solubility: Soluble (180 g/l) (25 º C),
Color/Form: No data available
Density: 1.04746 g/mL

Tert-butyl 1-hydroxy-3,6,9,12-tetraoxapentadecan-15-oate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DJHO-250mg	Hydroxy-PEG-5-t-butyl ester	518044-32-1	97%	250mg	$5.00	2024-04-30
A2B Chem LLC	AG30988-250mg	t-Butyl 3-Hydroxy(PEG4)propoinate	518044-32-1	97%	250mg	$5.00	2024-04-19
Alichem	A449038497-1g	tert-Butyl 1-hydroxy-3,6,9,12-tetraoxapentadecan-15-oate	518044-32-1	97%	1g	$173.40	2023-09-01
Ambeed	A167912-100mg	tert-Butyl 1-hydroxy-3,6,9,12-tetraoxapentadecan-15-oate	518044-32-1	97%	100mg	$5.0	2024-07-18
Apollo Scientific	BIPG1450-500mg	Hydroxy-PEG-4-t-butyl ester	518044-32-1		500mg	£85.00	2023-08-31
Bestfluorodrug	YFL00185-1.0g	tert-butyl 1-hydroxy-3,6,9,12-tetraoxapentadecan-15-oate	518044-32-1	97%	1.0g	￥120	2023-01-04
Chemenu	CM338830-500mg	Hydroxy-PEG4-(CH2)2-Boc	518044-32-1	95%+	500mg	$275	2022-09-29
ChemScence	CS-0096865-1g	Hydroxy-PEG4-(CH2)2-Boc	518044-32-1	≥97.0%	1g	$68.0	2022-04-27
Crysdot LLC	CD21006442-5g	tert-Butyl 1-hydroxy-3,6,9,12-tetraoxapentadecan-15-oate	518044-32-1	97%	5g	$347	2024-07-18
Enamine	EN300-305340-0.1g	tert-butyl 1-hydroxy-3,6,9,12-tetraoxapentadecan-15-oate	518044-32-1	95%	0.1g	$35.0	2023-09-05

Tert-butyl 1-hydroxy-3,6,9,12-tetraoxapentadecan-15-oate Suppliers

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Related Categories

Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

518044-32-1 (Tert-butyl 1-hydroxy-3,6,9,12-tetraoxapentadecan-15-oate) Related Products

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Amadis Chemical Company Limited

(CAS:518044-32-1)Tert-butyl 1-hydroxy-3,6,9,12-tetraoxapentadecan-15-oate

Purity:99%

Quantity:25g

Price($):310.0